Cas no 98484-49-2 (3-(1H-Pyrazol-1-yl)propane-1,2-diol)
3-(1H-Pyrazol-1-yl)propane-1,2-diol is a versatile heterocyclic compound featuring a pyrazole ring linked to a diol-functionalized propane backbone. This structure imparts unique reactivity, making it valuable as a building block in organic synthesis and pharmaceutical intermediates. The presence of both hydroxyl groups enhances solubility in polar solvents, facilitating its use in aqueous or mixed-phase reactions. The pyrazole moiety offers potential for further functionalization, enabling applications in ligand design or bioactive molecule development. Its balanced hydrophilicity and stability under mild conditions make it suitable for controlled derivatization. The compound's well-defined stereochemistry also allows for enantioselective synthesis pathways when high purity is required.
98484-49-2 structure
Product Name:3-(1H-Pyrazol-1-yl)propane-1,2-diol
CAS No:98484-49-2
MF:C6H10N2O2
MW:142.155801296234
MDL:MFCD11846459
CID:1123577
PubChem ID:18428942
Update Time:2025-06-23
3-(1H-Pyrazol-1-yl)propane-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 3-(1H-pyrazol-1-yl)-1,2-Propanediol
- 3-(1H-Pyrazol-1-yl)propane-1,2-diol
- 3-pyrazol-1-ylpropane-1,2-diol
- AK174610
- MFCD11846459
- AMY16156
- 98484-49-2
- SCHEMBL7147178
- YDA48449
- AKOS017515303
- CS-0186699
- A917077
- DS-8743
- DB-135266
- 3-(PYRAZOL-1-YL)PROPANE-1,2-DIOL
-
- MDL: MFCD11846459
- Inchi: 1S/C6H10N2O2/c9-5-6(10)4-8-3-1-2-7-8/h1-3,6,9-10H,4-5H2
- InChI Key: VYTMREOTGDDMJC-UHFFFAOYSA-N
- SMILES: OC(CO)CN1C=CC=N1
Computed Properties
- Exact Mass: 142.074227566g/mol
- Monoisotopic Mass: 142.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 99.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.3
- XLogP3: -1.1
Experimental Properties
- Boiling Point: 353.1±32.0°C at 760 mmHg
3-(1H-Pyrazol-1-yl)propane-1,2-diol Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
3-(1H-Pyrazol-1-yl)propane-1,2-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NX348-200mg |
3-(1H-Pyrazol-1-yl)propane-1,2-diol |
98484-49-2 | 96% | 200mg |
130.0CNY | 2021-07-12 | |
| Chemenu | CM256065-1g |
3-(1H-Pyrazol-1-yl)propane-1,2-diol |
98484-49-2 | 96% | 1g |
$163 | 2021-08-04 | |
| Chemenu | CM256065-5g |
3-(1H-Pyrazol-1-yl)propane-1,2-diol |
98484-49-2 | 96% | 5g |
$449 | 2021-08-04 | |
| Chemenu | CM256065-1g |
3-(1H-Pyrazol-1-yl)propane-1,2-diol |
98484-49-2 | 96% | 1g |
$73 | 2024-07-18 | |
| Chemenu | CM256065-5g |
3-(1H-Pyrazol-1-yl)propane-1,2-diol |
98484-49-2 | 96% | 5g |
$293 | 2024-07-18 | |
| Ambeed | A114151-250mg |
3-(1H-Pyrazol-1-yl)propane-1,2-diol |
98484-49-2 | 96% | 250mg |
$41.0 | 2025-04-14 | |
| Ambeed | A114151-1g |
3-(1H-Pyrazol-1-yl)propane-1,2-diol |
98484-49-2 | 96% | 1g |
$97.0 | 2025-04-14 | |
| Ambeed | A114151-5g |
3-(1H-Pyrazol-1-yl)propane-1,2-diol |
98484-49-2 | 96% | 5g |
$340.0 | 2025-04-14 | |
| abcr | AB442945-250 mg |
3-(1H-Pyrazol-1-yl)propane-1,2-diol; . |
98484-49-2 | 250mg |
€114.70 | 2023-04-22 | ||
| abcr | AB442945-1 g |
3-(1H-Pyrazol-1-yl)propane-1,2-diol; . |
98484-49-2 | 1g |
€189.20 | 2023-04-22 |
3-(1H-Pyrazol-1-yl)propane-1,2-diol Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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